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Compound of Interest

Compound Name: (E)-Naringenin chalcone

Cat. No.: B150382 Get Quote

(E)-Naringenin Chalcone: A Comprehensive
Technical Guide
(E)-Naringenin chalcone, a naturally occurring flavonoid, has garnered significant scientific

interest for its diverse pharmacological activities. This technical guide provides an in-depth

overview of its chemical identity, physicochemical properties, biological activities, and

underlying mechanisms of action, tailored for researchers, scientists, and drug development

professionals.

Chemical Identifiers and Physicochemical
Properties
(E)-Naringenin chalcone is systematically known as (E)-3-(4-hydroxyphenyl)-1-(2,4,6-

trihydroxyphenyl)prop-2-en-1-one. It is also commonly referred to as 2',4,4',6'-

tetrahydroxychalcone. The compound is characterized by the following identifiers:
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Identifier Value

CAS Number
73692-50-9 (for the (E)-isomer), 25515-46-2

(trans-isomer)

Molecular Formula C₁₅H₁₂O₅

Molecular Weight 272.25 g/mol

IUPAC Name
(E)-3-(4-hydroxyphenyl)-1-(2,4,6-

trihydroxyphenyl)prop-2-en-1-one

InChI

InChI=1S/C15H12O5/c16-10-4-1-9(2-5-10)3-6-

12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-

17,19-20H/b6-3+

InChIKey YQHMWTPYORBCMF-ZZXKWVIFSA-N

Canonical SMILES
C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)

O)O)O

Isomeric SMILES
C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2

O)O)O)O

The physicochemical properties of (E)-Naringenin chalcone are summarized below, providing

essential data for experimental design and formulation development.

Property Value

Melting Point 173-174 °C

pKa (Predicted) 6.82 ± 0.40

Solubility
DMF: 15 mg/mL; DMSO: 10 mg/mL; Ethanol: 1

mg/mL; PBS (pH 7.2): Slightly soluble

Appearance Light yellow to orange solid

Biological Activities and Quantitative Data
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(E)-Naringenin chalcone exhibits a broad spectrum of biological activities, including anti-

inflammatory, anti-allergic, anti-diabetic, and anti-cancer effects. The following table

summarizes key quantitative data from various in vitro and in vivo studies.

Biological Activity Model System Key Findings

Anti-inflammatory
TPA-induced ear edema in

mice

Topical application of 2%

naringenin chalcone reduced

ear swelling.[1][2]

Arachidonic acid-induced ear

edema in mice

More active against AA-

induced inflammation than

TPA-induced inflammation.[1]

[2]

Anti-allergic
IgE-mediated passive

cutaneous anaphylaxis in mice

Showed strong antiallergic

activity after intravenous

(0.02%) and topical (2%)

administration.[1][2]

Anti-cancer
U87MG human glioblastoma

cells

Induced apoptosis in a dose-

dependent manner (0-100

μM).

SENCAR mouse skin

transformed (SST) cells

Inhibited proliferation with an

IC50 of 92 µg/ml.

SENCAR mouse skin

transformed tumor (SST-T)

cells

Inhibited proliferation with an

IC50 of 184 µg/ml.

Anti-diabetic Diabetic mice model
Increased plasma adiponectin

levels.

Signaling Pathways
(E)-Naringenin chalcone modulates several key signaling pathways implicated in

inflammation and cancer. Its mechanism of action often involves the regulation of protein

kinases and transcription factors that control cellular processes like proliferation, apoptosis, and

the inflammatory response.
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Anti-inflammatory Signaling
(E)-Naringenin chalcone exerts its anti-inflammatory effects by inhibiting the MAPK and NF-

κB signaling pathways. Upon inflammatory stimuli, these pathways are typically activated,

leading to the production of pro-inflammatory mediators. (E)-Naringenin chalcone can

interfere with this cascade, reducing the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b150382?utm_src=pdf-body
https://www.benchchem.com/product/b150382?utm_src=pdf-body
https://www.benchchem.com/product/b150382?utm_src=pdf-body-img
https://www.benchchem.com/product/b150382?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pubs.acs.org [pubs.acs.org]

2. In Vivo Anti-inflammatory and Antiallergic Activity of Pure Naringenin, Naringenin
Chalcone, and Quercetin in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(E)-Naringenin chalcone CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150382#e-naringenin-chalcone-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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